Losartan Carboxaldehyde

Description

Losartan Carboxaldehyde, also known as EXP3179, is a significant aldehyde metabolite of the drug Losartan . Losartan is an angiotensin converting enzyme inhibitor used in treating hypertension . After a person consumes Losartan, Losartan Carboxaldehyde is created as an intermediate metabolite via CYP3A4 or CYP2C9 . It is then converted by CYP450 oxidation into Losartan carboxylic acid (E3174), which is more pharmacologically active than Losartan itself .

Losartan Carboxaldehyde, with the molecular formula C22H21ClN6O and a molecular weight of 420.9 g/mol, is an organic molecular entity . It is also classified as a biphenyltetrazole . While Losartan Carboxaldehyde itself does not have AT1-R–blocking activity, it does potently inhibit the expression of endothelial cyclooxygenase (COX)-2 and exerts anti-inflammatory actions . Detectable in kidney and liver tissues, it exists extracellularly .

A similar compound, N-Trityl Losartan Carboxaldehyde, has the molecular formula C41H35ClN6O and a molecular weight of 663.2 g/mol . Patents are available for Losartan Carboxaldehyde .

• CAS No.: 114798-36-6
• Product Name: Losartan Carboxaldehyde
• Molecular Formula: C22H21ClN6O
• Molecular Weight: 420.9 g/mol
• IUPAC Name: 2-butyl-5-chloro-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carbaldehyde
• Standard InChI: InChI=1S/C22H21ClN6O/c1-2-3-8-20-24-21(23)19(14-30)29(20)13-15-9-11-16(12-10-15)17-6-4-5-7-18(17)22-25-27-28-26-22/h4-7,9-12,14H,2-3,8,13H2,1H3,(H,25,26,27,28)
• Standard InChIKey: FQZSMTSTFMNWQF-UHFFFAOYSA-N
• SMILES: CCCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C4=NNN=N4)C=O)Cl
• Canonical SMILES: CCCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C4=NNN=N4)C=O)Cl
• Appearance: Off-White to Light Yellow Solid
• Purity: > 95%
• Synonyms: 2-butyl-4-chloro-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-1H-imidazole-5-carboxaldehyde; EXP 132; EXP 3179; EXP-132; EXP-3179; EXP132; EXP3179
• PubChem Compound: 9802264
• Last Modified: Aug 15 2023